Ethyl 1-cyclopropyl-6-iodo-4-oxo-1,4-dihydro-3-quinolinecarboxylate

• Molecular Formula: C15H14INO3
• Molecular Weight: 383.18 g/mol
• IUPAC Name: ethyl 1-cyclopropyl-6-iodo-4-oxoquinoline-3-carboxylate
• InChI: InChI=1S/C15H14INO3/c1-2-20-15(19)12-8-17(10-4-5-10)13-6-3-9(16)7-11(13)14(12)18/h3,6-8,10H,2,4-5H2,1H3
• InChI Key: MOUZFBNHIXWFRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=C(C1=O)C=C(C=C2)I)C3CC3
• Synonyms: E-CIDQ-C cpd; ethyl 1-cyclopropyl-6-iodo-4-oxo-1,4-dihydroquinoline-3-carboxylate

Description

Ethyl 1-cyclopropyl-6-iodo-4-oxo-1,4-dihydro-3-quinolinecarboxylate, also known as this compound, is a useful research compound. Its molecular formula is C15H14INO3 and its molecular weight is 383.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask containing diethyl 2-[(cyclopropyl-4-iodoanilino)methylene]malonate from Preparation No. 18 (0.22 g) is added polyphosphoric acid (1.4 g). The reaction mixture is capped and heated to 120° C. over 1 hour. After 2 hours at 120° C. the reaction is cooled to room temperature, treated with ice and partioned between dichloromethane and saturated aqueous bicarbonate. The basic aqueous layer is extracted with two additional portions of dichloromethane. The combined organic layers are washed with brine, dried over sodium sulfate and concentrated under reduced pressure to afford 0.19 g of the title compound as a tan solid.